![molecular formula C18H15FN4O2S B2920741 2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide CAS No. 1105240-09-2](/img/structure/B2920741.png)
2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide
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Description
2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H15FN4O2S and its molecular weight is 370.4. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds related to 2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide have demonstrated potential in cancer research. For instance, novel fluoro-substituted benzo[b]pyran compounds have shown anti-lung cancer activity at low concentrations, compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005). Additionally, other related compounds, including classical and nonclassical 2-amino-4-oxo-6-benzylthieno-[2,3-d]pyrimidines, have been investigated as potential thymidylate synthase inhibitors and antitumor agents (Gangjee, Qiu, & Kisliuk, 2004).
Antiallergic Agents
Some derivatives, such as N-(pyridin-4-yl)-(indol-3-yl)alkylamides, have been synthesized in the quest for novel antiallergic compounds. These have shown promising results in specific assays, indicating potential for further exploration in this area (Menciu et al., 1999).
Imaging and Diagnostic Applications
The compound has been utilized in the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET. This application is crucial in diagnosing and studying various diseases, including neurodegenerative disorders (Dollé et al., 2008).
Antitumor Evaluation
The synthesis of polyfunctionally substituted heterocyclic compounds derived from similar structures has been explored for their antitumor activities. Most of these compounds have shown high inhibitory effects on various cancer cell lines, indicating their potential as antitumor agents (Shams, Mohareb, Helal, & Mahmoud, 2010).
Thrombin Inhibition
Studies have explored the use of 2-(2-chloro-6-fluorophenyl)acetamides, which are structurally related, as potent thrombin inhibitors. These findings are significant in the context of cardiovascular diseases and blood clotting disorders (Lee et al., 2007).
properties
IUPAC Name |
2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN4O2S/c19-15-6-2-1-4-12(15)11-26-18-22-14(9-17(25)23-18)8-16(24)21-13-5-3-7-20-10-13/h1-7,9-10H,8,11H2,(H,21,24)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISTYCCDRXGYHPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=CN=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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